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Compound of Interest

Compound Name: Trimethylazanium

Cat. No.: B1229207

Audience: Researchers, scientists, and drug development professionals.
Introduction

Trimethylazanium, commonly known as choline, is an essential nutrient vital for numerous
physiological processes, including neurotransmitter synthesis, cell membrane signaling, and
lipid transport. Its metabolism is intricately linked with the gut microbiome and cardiovascular
health. Accurate quantification of choline and its metabolites in biological fluids is crucial for
understanding its role in health and disease, and for the development of novel therapeutics.
This application note provides a detailed protocol for the sensitive and specific quantification of
trimethylazanium in biological matrices using Liquid Chromatography with tandem Mass
Spectrometry (LC-MS/MS).

Experimental Protocols

This section details the methodologies for sample preparation and LC-MS/MS analysis for the
guantification of trimethylazanium in plasma and urine.

Sample Preparation

A simple and efficient protein precipitation method is employed for the extraction of
trimethylazanium from biological fluids.
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Materials:

Biological fluid (e.g., human plasma, urine)

Acetonitrile (ACN), LC-MS grade

Methanol (MeOH), LC-MS grade

Water with 0.1% formic acid, LC-MS grade

Trimethylazanium (Choline) chloride standard

Trimethylazanium-d9 (Choline-d9) chloride internal standard (IS)

Microcentrifuge tubes (1.5 mL)

Pipettes and tips

Vortex mixer

Centrifuge

Procedure for Plasma:

Thaw plasma samples on ice.

In a 1.5 mL microcentrifuge tube, add 100 pL of plasma.

Add 10 pL of internal standard working solution (e.g., 1 pg/mL of Choline-d9 in 50% MeOH).

Add 400 pL of ice-cold acetonitrile to precipitate proteins.

Vortex the mixture for 1 minute.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.
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» Reconstitute the residue in 100 pL of the initial mobile phase (e.g., 95% Acetonitrile with
0.1% formic acid).

» Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.
Procedure for Urine:

e Thaw urine samples on ice.

o Centrifuge the urine sample at 2,000 x g for 5 minutes to remove particulate matter.

e In a 1.5 mL microcentrifuge tube, dilute 50 pL of the urine supernatant 1:10 with LC-MS
grade water.

e Add 10 pL of the internal standard working solution.
» Vortex the mixture for 30 seconds.

o Transfer the diluted sample to an autosampler vial for analysis.

LC-MS/MS Analysis

Hydrophilic Interaction Liquid Chromatography (HILIC) is utilized for the separation of the polar
trimethylazanium molecule, followed by detection using a tandem mass spectrometer.

Instrumentation:

o High-Performance Liquid Chromatography (HPLC) system

e Tandem Mass Spectrometer (e.g., QTRAP® system)

e HILIC column (e.g., Phenomenex Luna HILIC, 2.0 x 100 mm, 3 pum)

LC Conditions:
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Parameter

Value

Column

Phenomenex Luna HILIC, 2.0 x 100 mm, 3 pm

Mobile Phase A

10 mM Ammonium Formate in Water with 0.1%

Formic Acid

Mobile Phase B

Acetonitrile with 0.1% Formic Acid

95% B to 50% B over 5 min, hold at 50% B for 2

Gradient ) . ]
min, return to 95% B and equilibrate for 3 min
Flow Rate 0.4 mL/min
Column Temperature 40°C
Injection Volume 5puL
MS/MS Conditions:
Parameter Value

lonization Mode

Electrospray lonization (ESI), Positive

Scan Type Multiple Reaction Monitoring (MRM)
Curtain Gas 30 psi
lonSpray Voltage 5500 V
Temperature 500°C
Nebulizer Gas (GS1) 50 psi
Heater Gas (GS2) 50 psi
MRM Transitions:
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Collision Energy

Analyte Precursor lon (m/z) Product lon (m/z) (V)
e
Trimethylazanium 104.1 60.1 35
Trimethylazanium-d9
113.1 69.1 35

(1S)

Data Presentation

The following tables summarize the quantitative performance of the described LC-MS/MS

method for the analysis of trimethylazanium.

Table 1: Method Validation Summary

This table presents the key validation parameters for the quantification of trimethylazanium in
human plasma.

Parameter Result
Linearity (r?) > 0.995
Calibration Range 0.1-50 uM
Lower Limit of Quantification (LLOQ) 0.1 uM
Intra-day Precision (%CV) <10%
Inter-day Precision (%CV) <15%
Accuracy (%RE) +15%
Recovery 90% - 110%

Table 2: Typical Concentrations in Biological Fluids

This table provides a reference for the expected concentration ranges of trimethylazanium in
healthy individuals.
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Biological Fluid Concentration Range (M)
Human Plasma 7-15
Human Urine 50 - 500

Mandatory Visualization

The following diagrams illustrate the experimental workflow and a relevant biological pathway
involving trimethylazanium.

Caption: Experimental workflow for trimethylazanium quantification.

 To cite this document: BenchChem. [Application Note: Quantification of Trimethylazanium
(Choline) in Biological Fluids by LC-MS/MS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1229207#quantification-of-trimethylazanium-in-
biological-fluids-by-lc-ms-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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